Cas no 2092848-31-0 (5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid)

5-Bromo-2-chloro-8-methylquinoline-4-carboxylic acid is a halogenated quinoline derivative with a carboxylic acid functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its bromo and chloro substituents enhance reactivity for cross-coupling reactions, while the methyl group at the 8-position can influence steric and electronic properties. The carboxylic acid moiety allows for further derivatization, such as amide or ester formation. This structure is valuable in medicinal chemistry for constructing biologically active molecules, including potential kinase inhibitors or antimicrobial agents. Its well-defined reactivity profile makes it a useful building block for targeted molecular design.

5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid structure

2092848-31-0 structure

Product Name:5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid

CAS No:2092848-31-0

MF:C₁₁H₇BrClNO₂

MW:300.535781145096

CID:5238970

Update Time:2025-05-19

5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Quinolinecarboxylic acid, 5-bromo-2-chloro-8-methyl-
- 5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid
- Inchi： 1S/C11H7BrClNO2/c1-5-2-3-7(12)9-6(11(15)16)4-8(13)14-10(5)9/h2-4H,1H3,(H,15,16)
- InChI Key： IWHIOJQWLVXHPG-UHFFFAOYSA-N
- SMILES： N1C2C(=C(Br)C=CC=2C)C(C(O)=O)=CC=1Cl

5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-311250-1g	5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid	2092848-31-0		1g	$0.0	2023-09-05
Enamine	EN300-311250-1.0g	5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid	2092848-31-0		1.0g	$0.0	2023-02-26

5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid

Comprehensive Overview of 5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid (CAS No. 2092848-31-0)

5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid (CAS No. 2092848-31-0) is a high-value quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated quinolines, known for their versatile applications in drug discovery and material science. With its unique bromine and chlorine substitutions, this molecule exhibits distinct electronic properties, making it a promising candidate for medicinal chemistry and catalysis.

Recent studies highlight the growing demand for functionalized quinolines like 5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid in the development of kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted cancer therapies. The compound's carboxylic acid moiety further enhances its utility as a building block for prodrug synthesis and metal-organic frameworks (MOFs).

From a synthetic chemistry perspective, CAS 2092848-31-0 serves as a critical intermediate for constructing complex heterocyclic systems. Its electron-withdrawing groups facilitate regioselective reactions, addressing common challenges in cross-coupling methodologies. This aligns with current industry trends toward atom-efficient synthesis and green chemistry principles, frequently searched topics in academic databases.

The structural features of 5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid also make it valuable for fluorescence-based applications. Its rigid quinoline core and halogen atoms contribute to unique photophysical properties, relevant to OLED materials and biochemical sensors – areas experiencing exponential growth according to patent filings and publication metrics.

Quality control protocols for CAS 2092848-31-0 typically involve advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with stringent pharmaceutical-grade standards. This rigorous characterization meets the increasing market demand for high-purity intermediates, as evidenced by rising search volumes for analytical method validation procedures in chemical databases.

In material science applications, researchers are exploring the compound's potential in coordination polymers due to its bifunctional nature. The simultaneous presence of carboxylate and halogen groups enables diverse binding modes with transition metals, a subject of numerous recent crystallography studies and computational chemistry inquiries.

Storage and handling recommendations for 5-bromo-2-chloro-8-methylquinoline-4-carboxylic acid emphasize stability under inert atmospheres, reflecting best practices for air-sensitive compounds. These protocols address frequently asked questions about chemical storage conditions in research forums and safety databases.

The commercial availability of CAS 2092848-31-0 through specialized fine chemical suppliers has expanded significantly, correlating with increased interest in custom synthesis services. Market analysis reveals growing procurement inquiries for this compound, particularly from contract research organizations (CROs) engaged in fragment-based drug design projects.

Future research directions may explore the compound's role in click chemistry applications or as a template for allosteric modulator development. These potential applications align with emerging trends in precision medicine and theranostic approaches, frequently discussed in recent scientific conferences and high-impact journal publications.